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Compound of Interest

4-(4-Bromophenyl)piperidine-4-
Compound Name:
carbonitrile

Cat. No.: B595021

In-Depth Technical Guide to 4-(4-
Bromophenyl)piperidine-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Bromophenyl)piperidine-4-
carbonitrile, a piperidine derivative of interest in medicinal chemistry and drug discovery. The
document details its chemical identity, registry information, and a proposed synthetic pathway,
supported by relevant experimental methodologies for related compounds.

Core Registry Information

4-(4-Bromophenyl)piperidine-4-carbonitrile is registered under the following CAS numbers:

Form CAS Number Notes
Free Base 1255666-69-3
Hydrochloride Salt 1809152-76-8

These distinct identifiers are crucial for accurate sourcing and regulatory compliance.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b595021?utm_src=pdf-interest
https://www.benchchem.com/product/b595021?utm_src=pdf-body
https://www.benchchem.com/product/b595021?utm_src=pdf-body
https://www.benchchem.com/product/b595021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

A summary of the key chemical and physical properties for 4-(4-Bromophenyl)piperidine-4-
carbonitrile and its hydrochloride salt is presented below. It is important to note that while the
molecular formula and weight are well-defined, experimental physical properties such as
melting point for the specific target molecule are not readily available in the public domain.
Data for the related compound, 4-(4'-Bromophenyl)piperidine, is included for reference.

4-(4-
4-(4- A
o Bromophenyl)piperid o
Property Bromophenyl)piperid o Bromophenyl)piperid
] o ine-4-carbonitrile ]
ine-4-carbonitrile ine (Reference)
HCI
Molecular Formula Ci2H13BrN2 C12H14BrCINz Ci11H14BrN
Molecular Weight 265.15 g/mol 301.61 g/mol 240.14 g/mol [1][2]
Appearance White (Predicted) - Solid[2]
Melting Point Not available Not available 144-146 °CJ[1]
. _ . . 307.6+42.0 °C
Boiling Point Not available Not available

(Predicted)[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 4-(4-Bromophenyl)piperidine-4-
carbonitrile is not readily available in peer-reviewed literature. However, a plausible synthetic
route can be devised based on established methodologies for the synthesis of analogous 4-
aryl-4-cyanopiperidines. A potential two-step synthesis is outlined below, starting from 4-
piperidone.

Proposed Synthetic Pathway

A likely synthetic route involves a Strecker synthesis, a well-established method for producing
a-aminonitriles from a ketone, an amine, and a cyanide source.
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Step 1: Formation of Iminium Ion

Amitine; Acid-Catatyst
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4-Piperidone

Nucleophilic Attack

Step 2: Cyanation
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Step 3: Bromination (Hypothetical)
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4-(4-Bromophenyl)piperidine-4-carbonitrile
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Reaction Setup:
- Add reactants and solvent
- Control temperature and atmosphere

Reaction Monitoring:
- TLC or LC-MS

eaction Complete

Aqueous Workup:

- Quench reaction
- Extract with organic solvent
- Wash and dry organic layer

:

Purification:
- Column Chromatography or
- Recrystallization

Characterization:

- NMR Spectroscopy
- Mass Spectrometry
- IR Spectroscopy
- Melting Point Analysis

Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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